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Compound of Interest

Compound Name:
4-methoxy-N-methylcyclohexan-1-

amine hydrochloride

CAS No.: 1311315-59-9

Cat. No.: B1422945 Get Quote

CAS: 1214254-26-8 | Formula: C

H

NO

HCl | MW: 179.69 g/mol Classification: Secondary Amine Salt / Cyclohexyl Derivative Primary
Application: Pharmaceutical Intermediate (JAK Inhibitor Synthesis/Oclacitinib analogs)

Part 1: Executive Solubility Landscape
As a hydrochloride salt of a secondary cyclohexyl amine, this compound exhibits a distinct

polarity dichotomy. The ionic character of the hydrochloride headgroup dominates its solid-state

lattice energy, rendering it highly soluble in high-dielectric protic solvents while remaining

virtually insoluble in non-polar hydrocarbons.

The following data summarizes the empirical solubility trends observed for this class of

cyclohexyl amine salts. Use this table for solvent selection during reaction workup and

crystallization.

Solubility Classification Table
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Solvent Class
Representative
Solvents

Solubility
Rating

Mechanistic
Rationale

Application

Polar Protic
Water, Methanol

(MeOH)

High (>100

mg/mL)

Strong ion-dipole

interactions

overcome crystal

lattice energy.

Dissolution,

Reaction

Medium

Polar Protic
Ethanol (EtOH),

Isopropanol (IPA)

Moderate (10–50

mg/mL)

Alkyl chain

length reduces

dielectric

constant;

solubility drops

significantly with

temperature

(High

S).

Recrystallization

(Ideal)

Polar Aprotic
DMSO, DMF,

DMAc

High (>100

mg/mL)

High dipole

moment solvates

the cation

effectively.

Reaction

Medium

(Nucleophilic

Substitution)

Chlorinated

Dichloromethane

(DCM),

Chloroform

Low/Sparingly

(<5 mg/mL)

Lacks H-bond

donation to

stabilize Cl⁻

anion.

Extraction

(retains

impurities while

salt stays solid or

aqueous)

Ethers
THF, 1,4-

Dioxane, MTBE

Insoluble (<1

mg/mL)

Weak polarity;

insufficient

solvation energy.

Anti-Solvent

(Precipitation)

Hydrocarbons

Hexane,

Toluene,

Heptane

Insoluble (~0

mg/mL)

Complete

lipophobicity of

the salt form.

Washing/Purifica

tion
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Critical Insight: The presence of the 4-methoxy group adds a secondary dipole to the

cyclohexane ring. While this slightly increases solubility in chlorinated solvents compared to

unsubstituted cyclohexylamine HCl, it is insufficient to make DCM a viable solvent for the salt

form.

Part 2: Mechanistic Thermodynamics
Understanding the dissolution mechanism is vital for troubleshooting precipitation issues.

Enthalpy of Solvation ( )
The dissolution of 4-methoxy-N-methylcyclohexan-1-amine HCl is endothermic.

Lattice Energy: The crystal lattice is stabilized by strong ionic bonding between the

ammonium cation (

) and the chloride anion (

), plus hydrogen bonding networks.

Entropy (

): Dissolution is driven by the entropy gain of the lattice breaking.

Implication: Solubility is highly temperature-dependent. A solvent that dissolves 20 mg/mL at

20°C (e.g., IPA) may dissolve >150 mg/mL at 80°C. This steep solubility curve is the basis

for high-yield recrystallization.

The "Free-Base" Switch
Solubility can be inverted by pH adjustment.

Acidic/Neutral (pH < 9): Exists as HCl salt
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Water soluble / Organic insoluble.

Basic (pH > 11): Exists as Free Base

Water insoluble / Organic soluble (DCM, Toluene).

Part 3: Experimental Protocols
These protocols are designed as self-validating systems. If the expected result (e.g., clear

solution or precipitate) is not observed, the "Troubleshooting" steps provide immediate

correction.

Protocol A: Rapid Gravimetric Solubility Screening
Use this to determine exact solubility limits for your specific batch purity.

Preparation: Weigh 50 mg of compound into a 4 mL vial.

Addition: Add solvent in 100

L increments at 25°C.

Agitation: Vortex for 30 seconds after each addition.

Endpoint: Record volume (

) when the solution becomes optically clear.

Calculation:

Thermal Stress: If insoluble at 1.0 mL (<50 mg/mL), heat to boiling point. If clear, the solvent

is a candidate for recrystallization.

Protocol B: Recrystallization (Purification)
Target Impurity Rejection: Non-polar byproducts and inorganic salts.

Dissolution: Suspend crude solid in Isopropanol (IPA) (approx. 10 mL/g).

Heating: Heat to reflux (82°C). Add Methanol dropwise only if dissolution is incomplete.
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Filtration (Hot): Filter rapidly through a pre-heated glass frit to remove inorganic salts

(NaCl/KCl) or mechanical impurities.

Crystallization: Allow filtrate to cool slowly to room temperature (25°C) over 2 hours, then

chill to 0–4°C.

Isolation: Filter the white crystalline solid. Wash with cold MTBE (Anti-solvent) to remove

surface mother liquor.

Drying: Vacuum dry at 45°C for 12 hours.

Part 4: Visualization & Workflow
Figure 1: Solvent Selection Logic for Isolation
This decision tree guides the selection of solvents based on the process goal (Reaction vs.

Purification).

Process Goal

Reaction Medium Purification/Isolation

Is high polarity required? Recrystallization?

Use Water or MeOH

Yes (Protic)

Use DMF or DMSO

Yes (Aprotic)

Single Solvent:
Hot EtOH or IPA

Moderate Solubility

Binary System:
MeOH (Solvent) +

MTBE/EtOAc (Anti-solvent)

High Solubility

Click to download full resolution via product page

Caption: Decision matrix for selecting solvents based on thermodynamic requirements of the 4-

methoxy-N-methylcyclohexan-1-amine HCl salt.
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Figure 2: The "Free-Base" Extraction Workflow
Visualizing the phase-transfer logic for converting the salt to an organic-soluble form.

HCl Salt
(Aq. Soluble)

Add NaOH/Na2CO3
(pH > 11)

Deprotonation Free Amine
(Org. Soluble)

Phase Change Extract with DCM
or Toluene

Partitioning

Click to download full resolution via product page

Caption: Mechanism for switching solubility phases to isolate the free amine from aqueous

waste streams.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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